Cas no 1226808-71-4 (4-(4-Isobutoxycarbonyl)piperazino-1-bromobenzene)

• Product Name: 4-(4-Isobutoxycarbonyl)piperazino-1-bromobenzene
• CAS No: 1226808-71-4
• MF: C₁₅H₂₁BrN₂O₂
• MW: 341.243443250656
• MDL: MFCD16295049
• CID: 1025102
• PubChem ID: 53216214
• Update Time: 2025-04-20

4-(4-Isobutoxycarbonyl)piperazino-1-bromobenzene Chemical and Physical Properties

Names and Identifiers

• Isobutyl 4-(4-bromophenyl)piperazine-1-carboxylate
• 4-(4-ISOBUTOXYCARBONYL)PIPERAZINO-1-BROMOBENZENE
• CS-0212251
• BZB80871
• MFCD16295049
• AKOS015999223
• A891056
• 2-methylpropyl 4-(4-bromophenyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-(4-bromophenyl)-, 2-methylpropyl ester
• BS-21298
• 1226808-71-4
• DTXSID20681471
• 4-(4-Isobutoxycarbonyl)piperazino-1-bromobenzene

• MDL： MFCD16295049
• Inchi： 1S/C15H21BrN2O2/c1-12(2)11-20-15(19)18-9-7-17(8-10-18)14-5-3-13(16)4-6-14/h3-6,12H,7-11H2,1-2H3
• InChI Key： STCUMJNOSLPXDR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1CCN(C(=O)OCC(C)C)CC1

Computed Properties

• Exact Mass: 340.07864g/mol
• Monoisotopic Mass: 340.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 32.8Ų